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Compound of Interest

Compound Name: Morpheridine

Cat. No.: B13415942

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Morpheridine, also known as morpholinoethylnorpethidine, is a potent opioid analgesic and a
4-phenylpiperidine derivative related to pethidine (meperidine).[1] Its accurate quantification in
biological matrices such as plasma and urine is essential for pharmacokinetic,
pharmacodynamic, and forensic studies. This application note describes a robust and sensitive
method for the determination of Morpheridine in human plasma using liquid chromatography
with tandem mass spectrometry (LC-MS/MS).

The method utilizes a simple protein precipitation for sample preparation and a stable isotope-
labeled internal standard to ensure accuracy and precision. The chromatographic and mass
spectrometric conditions are optimized for the selective and sensitive detection of
Morpheridine.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of a validated LC-
MS/MS assay for Morpheridine.

Table 1: LC-MS/MS Method Parameters
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Parameter

Value

Liquid Chromatography

Column

C18 reversed-phase (e.g., 2.1 x 50 mm, 1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes
Flow Rate 0.4 mL/min

Injection Volume 5puL

Column Temperature 40 °C

Mass Spectrometry

lonization Mode

Positive Electrospray lonization (ESI+)

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon (Morpheridine)

m/z 347.2

Product lons (Morpheridine)

m/z 114.1, m/z 232.1

Precursor lon (IS)

m/z 253.2 (Pethidine-d5)

Product lon (1S)

m/z 179.2 (Pethidine-db)

Table 2: Method Validation Summary
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Parameter Result
Linearity Range 1-1000 ng/mL
Correlation Coefficient (r?) >0.995
Lower Limit of Quantification (LLOQ) 1 ng/mL

Intra-day Precision and Accuracy (n=6)

LLOQ (1 ng/mL) Precision: < 15%, Accuracy: 85-115%
Low QC (3 ng/mL) Precision: < 15%, Accuracy: 85-115%
Mid QC (100 ng/mL) Precision: < 15%, Accuracy: 85-115%
High QC (800 ng/mL) Precision: < 15%, Accuracy: 85-115%

Inter-day Precision and Accuracy (n=18, 3 days)

LLOQ (1 ng/mL) Precision: < 15%, Accuracy: 85-115%
Low QC (3 ng/mL) Precision: < 15%, Accuracy: 85-115%
Mid QC (100 ng/mL) Precision: < 15%, Accuracy: 85-115%
High QC (800 ng/mL) Precision: < 15%, Accuracy: 85-115%
Matrix Effect 90 - 110%

Recovery > 85%

Experimental Protocols

1. Materials and Reagents

Morpheridine analytical standard

Pethidine-d5 (Internal Standard, 1S)

LC-MS grade acetonitrile, methanol, and water

Formic acid (LC-MS grade)
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e Human plasma (with anticoagulant, e.g., K2EDTA)
2. Standard and Quality Control (QC) Sample Preparation

e Stock Solutions (1 mg/mL): Prepare stock solutions of Morpheridine and Pethidine-d5 in
methanol.

o Working Standard Solutions: Prepare working standard solutions of Morpheridine by serial
dilution of the stock solution with 50:50 methanol:water to prepare calibration standards.

e Internal Standard Working Solution (100 ng/mL): Dilute the Pethidine-d5 stock solution with
50:50 methanol:water.

o Calibration Standards and QCs: Spike blank human plasma with the appropriate working
standard solutions to achieve the desired concentrations for the calibration curve and QC
samples.

3. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (blank, standard, QC, or unknown) in a 1.5 mL microcentrifuge
tube, add 10 pL of the 100 ng/mL internal standard working solution.

» Vortex for 10 seconds.

e Add 300 pL of ice-cold acetonitrile to precipitate proteins.

» Vortex vigorously for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial.

e Inject 5 L into the LC-MS/MS system.

Visualization of Experimental Workflow
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Caption: LC-MS/MS workflow for Morpheridine analysis.

Metabolic Pathway of Related Opioids

While the specific metabolic pathway of Morpheridine is not extensively documented, it is
structurally related to pethidine. Pethidine is primarily metabolized in the liver via hydrolysis to
pethidinic acid or N-demethylation to normeperidine, which is then hydrolyzed and conjugated.
A similar pathway involving N-dealkylation and hydrolysis can be anticipated for Morpheridine.
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Caption: Proposed metabolic pathway for Morpheridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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